Cas no 91985-82-9 (3-methoxy-9H-Pyrido[3,4-b]indole)

• Product Name: 3-methoxy-9H-Pyrido[3,4-b]indole
• CAS No: 91985-82-9
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 1121645
• PubChem ID: 363113
• Update Time: 2025-04-20

3-methoxy-9H-Pyrido[3,4-b]indole Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-9H-Pyrido[3,4-b]indole
• 9H-.Beta.-Carbolin-3-yl methyl ether
• NCI60_008854
• NSC627681
• NSC-627681
• 3-Methoxy-9H-.beta.-carboline
• CHEMBL54228
• PD181454
• SCHEMBL10646617
• CHEMBL496741
• 91985-82-9
• DB-348406

• Inchi： 1S/C12H10N2O/c1-15-12-6-9-8-4-2-3-5-10(8)14-11(9)7-13-12/h2-7,14H,1H3
• InChI Key： UFGGNIMGPVLCJZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2=C(C=N1)NC1C=CC=CC2=1

Computed Properties

• Exact Mass: 198.079
• Monoisotopic Mass: 198.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines